3-[(4-tert-butylphenyl)methoxy]-N-[4-(trifluoromethyl)phenyl]thiophene-2-carboxamide
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Description
“3-[(4-tert-butylphenyl)methoxy]-N-[4-(trifluoromethyl)phenyl]thiophene-2-carboxamide” is a chemical compound with the molecular formula C23H22F3NO2S and a molecular weight of 433.49 . It is not intended for human or veterinary use and is used for research purposes.
Synthesis Analysis
While specific synthesis information for this compound is not available, it’s worth noting that pinacol boronic esters are highly valuable building blocks in organic synthesis . Protodeboronation, a process that is not well developed, has been reported to be catalytic for 1°, 2°, and 3° alkyl boronic esters .Molecular Structure Analysis
The molecular structure of a compound can be determined using various techniques such as NMR, HPLC, LC-MS, UPLC, etc . Unfortunately, specific details about the molecular structure of this compound are not available in the search results.Physical and Chemical Properties Analysis
The compound has a molecular weight of 433.49 . Other specific physical and chemical properties like boiling point, melting point, etc., are not available in the search results.Scientific Research Applications
Polymer Synthesis and Properties
- Synthesis and properties of ortho-linked polyamides : A study described the synthesis of polyamides with main-chain ether linkages and ortho-phenylene units, indicating applications in creating materials with high thermal stability and solubility in polar solvents. This research highlights the utility of similar chemical structures in developing advanced polymeric materials (Hsiao, Yang, & Chen, 2000).
Chemical Synthesis Techniques
- Glycosyl triflates from thioglycosides : The use of trifluoromethanesulfonic anhydride in generating glycosyl triflates from thioglycosides demonstrates the compound's role in facilitating nucleophilic substitutions, which could be relevant for synthesizing derivatives of the specified compound (Crich & Smith, 2000).
Organogel and Molecular Assembly
- Organogels based on amphiphilic perylenetetracarboxylic diimides : Research on organogels formed by compounds with hydrophobic and hydrophilic groups indicates potential applications in designing novel organogel materials, which might extend to the use of similar thiophene-based compounds in material science (Wu et al., 2011).
Polymerization and Material Applications
- Electrochemically polymerized terthiophene derivatives : This study explores the polymerization of terthiophene derivatives and their solubility, indicating the influence of substituents on the properties of resulting polymers, relevant for materials science applications involving thiophene-based compounds (Visy, Lukkari, & Kankare, 1994).
OLED and Solar Cell Applications
- Iridium(iii) complexes for OLEDs : The synthesis of red iridium(iii) complexes with sulfur-containing ligands showcases applications in organic light-emitting diodes (OLEDs), suggesting potential utility in electronic and photonic devices for compounds with similar structural features (Su & Zheng, 2019).
Properties
IUPAC Name |
3-[(4-tert-butylphenyl)methoxy]-N-[4-(trifluoromethyl)phenyl]thiophene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H22F3NO2S/c1-22(2,3)16-6-4-15(5-7-16)14-29-19-12-13-30-20(19)21(28)27-18-10-8-17(9-11-18)23(24,25)26/h4-13H,14H2,1-3H3,(H,27,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KIOGEGWFRFVCJQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CC=C(C=C1)COC2=C(SC=C2)C(=O)NC3=CC=C(C=C3)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H22F3NO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
433.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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